Cas no 62901-60-4 (Benzoic acid, 2-(5-ethyl-2-thienyl)-3,5-dinitro-)

• Product Name: Benzoic acid, 2-(5-ethyl-2-thienyl)-3,5-dinitro-
• CAS No: 62901-60-4
• MF: C₁₃H₁₀N₂O₆S
• MW: 322.293302059174
• CID: 429049
• PubChem ID: 71381918
• Update Time: 2025-04-19

Benzoic acid, 2-(5-ethyl-2-thienyl)-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(5-ethyl-2-thienyl)-3,5-dinitro-
• 2-(5-ethylthiophen-2-yl)-3,5-dinitrobenzoic acid
• 62901-60-4
• DTXSID10804334

• Inchi： 1S/C13H10N2O6S/c1-2-8-3-4-11(22-8)12-9(13(16)17)5-7(14(18)19)6-10(12)15(20)21/h3-6H,2H2,1H3,(H,16,17)
• InChI Key： GGYCBGUNCDKKFR-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C(=CC(=CC=1C(=O)O)[N+](=O)[O-])[N+](=O)[O-])CC

Computed Properties

• Exact Mass: 322.026
• Monoisotopic Mass: 322.02595722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 157Ų

Experimental Properties

• PSA: 123.58